Dioxosilane;oxomagnesium;hydrate Dioxosilane;oxomagnesium;hydrate Talc is an odorless white to grayish-white very fine crystalline powder (unctuous). Readily adheres to the skin. Nonflammable, noncombustible, and nontoxic.
Finely powdered native hydrous magnesium silicate. It is used as a dusting powder, either alone or with starch or boric acid, for medicinal and toilet preparations. It is also an excipient and filler for pills, tablets, and for dusting tablet molds. (From Merck Index, 11th ed)
Brand Name: Vulcanchem
CAS No.: 14807-96-6
VCID: VC0001216
InChI: InChI=1S/3Mg.4O2Si.H2O.3O/c;;;4*1-3-2;;;;/h;;;;;;;1H2;;;
SMILES: O.O=[Mg].O=[Mg].O=[Mg].O=[Si]=O.O=[Si]=O.O=[Si]=O.O=[Si]=O
Molecular Formula: Mg3(OH)2Si4O10
Mg3(Si4O10)(OH)2
H2Mg3O12Si4
Molecular Weight: 379.27 g/mol

Dioxosilane;oxomagnesium;hydrate

CAS No.: 14807-96-6

APIs

VCID: VC0001216

Molecular Formula: Mg3(OH)2Si4O10
Mg3(Si4O10)(OH)2
H2Mg3O12Si4

Molecular Weight: 379.27 g/mol

Dioxosilane;oxomagnesium;hydrate - 14807-96-6

CAS No. 14807-96-6
Product Name Dioxosilane;oxomagnesium;hydrate
Molecular Formula Mg3(OH)2Si4O10
Mg3(Si4O10)(OH)2
H2Mg3O12Si4
Molecular Weight 379.27 g/mol
IUPAC Name dioxosilane;oxomagnesium;hydrate
Standard InChI InChI=1S/3Mg.4O2Si.H2O.3O/c;;;4*1-3-2;;;;/h;;;;;;;1H2;;;
Standard InChIKey FPAFDBFIGPHWGO-UHFFFAOYSA-N
Impurities Impurities: dolomite; calcite; iron oxide; carbon; quartz; and manganese oxide
Tremolite
Commercial talc often contains other mineral contaminants including crystalline silica as well as amphibole and serpentine forms of asbestos... The upstate New York mines are contaminated with tremolite and anthophyllite. Vermont ... mining ore deposits /are/ without significant asbestos and crystalline silica contamination
SMILES O.O=[Mg].O=[Mg].O=[Mg].O=[Si]=O.O=[Si]=O.O=[Si]=O.O=[Si]=O
Canonical SMILES O[Si](=O)[O-].O[Si](=O)[O-].[O-][Si](=O)[O-].[O-][Si](=O)[O-].[Mg+2].[Mg+2].[Mg+2]
Colorform White to grayish-white, very fine crystalline powder
Apple-green powder; luster pearly or greasy; feel greasy
White powder.
A layered, hydrated magnesium silicate
Mono- or triclinic ... Pale-green to dark-green or greenish-gray; also white, silvery-white, grey, brownish; translucent; pearly, greasy or dull ... Commonly thin tabular crystals, up to 1 cm in width. Usually massive, fine-grained, compact; also as foliated or fibrous masses or in globular stellate groups
Density 2.7 to 2.8 (NTP, 1992)
2.58-3.83
2.7 g/cm³
2.70-2.80
Melting Point 1700 to 1800 °F (NTP, 1992)
900-1000 °C
1700-1800°F
1652°F to 1832°F
Physical Description Talc is an odorless white to grayish-white very fine crystalline powder (unctuous). Readily adheres to the skin. Nonflammable, noncombustible, and nontoxic.
DryPowder; DryPowder, Liquid; DryPowder, WetSolid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid, Liquid
WHITE POWDER.
Odorless, white powder.
Description Talc is an odorless white to grayish-white very fine crystalline powder (unctuous). Readily adheres to the skin. Nonflammable, noncombustible, and nontoxic.
Finely powdered native hydrous magnesium silicate. It is used as a dusting powder, either alone or with starch or boric acid, for medicinal and toilet preparations. It is also an excipient and filler for pills, tablets, and for dusting tablet molds. (From Merck Index, 11th ed)
Shelf Life High resistance to acids, alkalies and heat.
Solubility less than 1 mg/mL at 70° F (NTP, 1992)
Insol in water, cold acids or in alkalies
Sparingly soluble in acetone, slightly soluble in methanol and isopropyl acetate, very slightly soluble in ethanol, practically insoluble in octanol, and insoluble in water.
Solubility in water: none
Insoluble
Synonyms steatite
steatite (Mg3H2(SiO3)4)
Vapor Pressure 0 mm Hg at 68 °F Essentially (NTP, 1992)
0 mmHg (approx)
PubChem Compound 16211421
Last Modified Dec 23 2021
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